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Compound of Interest

Compound Name: Platinum(IV) bromide

Cat. No.: B3418968 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Platinum (IV) Bromide (PtBr₄), a

compound of increasing interest in materials science and drug development. This document

details its physicochemical properties, outlines synthetic and characterization methodologies,

and explores its potential applications, particularly focusing on its relevance to drug discovery

and catalysis.

Core Properties of Platinum Tetrabromide
Platinum tetrabromide is an inorganic compound where platinum exists in a +4 oxidation state.

It is a brownish-black or dark red solid material.[1] Key quantitative data for this compound are

summarized in the table below.

Property Value Reference

Molecular Formula PtBr₄ [1][2]

Molecular Weight 514.70 g/mol [2]

Appearance
Brownish-black or dark red

solid
[1]

Melting Point 180°C (decomposes) [1]

CAS Number 68938-92-1 [2]
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Synthesis and Characterization
While specific, detailed experimental protocols for the synthesis of platinum tetrabromide are

not readily available in publicly accessible literature, several synthetic routes have been

described.[1]

Experimental Protocols: Synthesis
General Synthetic Routes:

Direct Bromination of Platinum: This method involves the direct reaction of elemental

platinum with bromine gas at elevated temperatures under controlled conditions. The

stoichiometry of the reactants and the reaction temperature are critical parameters to ensure

the formation of the Pt(IV) oxidation state.

Decomposition of Hexabromoplatinic(IV) Acid: Another reported method is the thermal

decomposition of the nonahydrate of hexabromoplatinic(IV) acid (H₂PtBr₆·9H₂O) at

approximately 280°C.

Oxidation of Lower Platinum Bromides: Platinum tetrabromide can also be prepared by

heating tris(platinum bromide) at a bromine partial pressure of 1.01×10⁵ Pa and a

temperature above 405°C.

Generalized Laboratory-Scale Synthesis Protocol (Illustrative):

A generalized protocol based on the direct bromination method is outlined below. Note that this

is an illustrative procedure and requires optimization and adherence to stringent safety

protocols.

Preparation: A known mass of high-purity platinum metal powder or foil is placed in a quartz

reaction tube.

Reaction Setup: The reaction tube is placed inside a tube furnace equipped with a gas inlet

and outlet. The system is first purged with an inert gas (e.g., argon) to remove air and

moisture.
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Bromination: A controlled flow of bromine vapor, carried by an inert gas, is passed over the

heated platinum. The temperature of the furnace is gradually increased to the optimal

reaction temperature, which needs to be empirically determined.

Reaction Monitoring: The reaction progress is monitored by observing the change in the

appearance of the platinum metal and the formation of the dark-colored platinum

tetrabromide product.

Isolation and Purification: After the reaction is complete, the system is cooled to room

temperature under an inert atmosphere. The crude platinum tetrabromide is then collected.

Purification can be attempted by techniques such as sublimation under reduced pressure,

although its thermal decomposition at 180°C presents a challenge.

Experimental Protocols: Characterization
The characterization of platinum tetrabromide is crucial to confirm its identity, purity, and

structure. A combination of spectroscopic and analytical techniques is typically employed.

X-ray Crystallography: This is the definitive method for determining the solid-state structure

of platinum tetrabromide. It would confirm the octahedral coordination geometry of the

platinum center and the connectivity of the atoms in the crystal lattice.

Elemental Analysis: This technique is used to determine the elemental composition (Pt and

Br) of the synthesized compound, providing a confirmation of its empirical formula.

Mass Spectrometry: Mass spectrometry can be used to determine the molecular weight of

the compound and to analyze its fragmentation pattern, which can provide structural

information.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While platinum has an NMR active

isotope (¹⁹⁵Pt), the paramagnetic nature of some platinum compounds can make NMR

challenging. However, for diamagnetic Pt(IV) complexes, ¹⁹⁵Pt NMR can provide valuable

information about the electronic environment of the platinum nucleus.

Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques can be

used to identify the Pt-Br stretching frequencies, providing information about the bonding

within the molecule.
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Applications in Research and Development
Platinum compounds, including Pt(IV) complexes, are at the forefront of research in catalysis

and drug development.

Catalysis
Platinum catalysts are widely used in organic synthesis due to their high activity and selectivity.

Platinum tetrabromide can serve as a precursor for the synthesis of various platinum-based

catalysts. These catalysts are employed in a range of reactions, including hydrosilylation and

cycloaddition reactions.

Drug Development
Platinum-based drugs, such as cisplatin and carboplatin, are mainstays in cancer

chemotherapy. The primary mechanism of action of these drugs is the formation of adducts

with DNA, which ultimately leads to cell cycle arrest and apoptosis.[3] Pt(IV) complexes are

being actively investigated as next-generation anticancer agents due to their potential for oral

administration and reduced side effects. These complexes are generally more kinetically inert

than their Pt(II) counterparts and can be activated by reduction within the tumor

microenvironment.

Cellular Signaling Pathways of Platinum
Compounds
The cytotoxic effects of platinum-based drugs are mediated through the activation of complex

cellular signaling pathways. Upon entering the cell and forming DNA adducts, a cascade of

events is initiated, leading to programmed cell death (apoptosis). The following diagram

illustrates a simplified overview of the key signaling pathways involved.
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Caption: Simplified signaling pathway of a Pt(IV) anticancer prodrug.

Logical Workflow for Platinum Drug Action
The following diagram outlines the logical workflow from the administration of a platinum(IV)

prodrug to the induction of apoptosis in cancer cells.
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Caption: Logical workflow of platinum(IV) prodrug activation and action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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